Cas no 176170-12-0 (5,7-Dichloro-3-hydroxyquinolin-2(1H)-one)

• Product Name: 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one
• CAS No: 176170-12-0
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 1031494
• PubChem ID: 23354136
• Update Time: 2025-06-25

5,7-Dichloro-3-hydroxyquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one
• 5,7-dichloro-3-hydroxy-1H-quinolin-2-one
• CHEMBL147985
• 176170-12-0
• SY343297
• DB-332779
• DTXSID30633305
• AKOS015919436
• MFCD12024493
• SCHEMBL8872967
• SB69645

• Inchi： 1S/C9H5Cl2NO2/c10-4-1-6(11)5-3-8(13)9(14)12-7(5)2-4/h1-3,13H,(H,12,14)
• InChI Key： BYQGONOAAITQHT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C=C(C(N2)=O)O)Cl

Computed Properties

• Exact Mass: 228.9697338g/mol
• Monoisotopic Mass: 228.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one

5,7-Dichloro-3-hydroxyquinolin-2(1H)-one (CAS No. 176170-12-0): An Overview of a Promising Compound in Medicinal Chemistry

5,7-Dichloro-3-hydroxyquinolin-2(1H)-one (CAS No. 176170-12-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the quinoline family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities. The presence of chlorine and hydroxyl groups in its structure confers specific chemical and biological properties that make it an intriguing candidate for various research and development efforts.

The chemical structure of 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one is characterized by a quinoline ring with chlorine substituents at the 5 and 7 positions and a hydroxyl group at the 3 position. This arrangement imparts the molecule with enhanced solubility and stability, which are crucial factors in drug development. The quinoline scaffold is well-known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids, making it a versatile platform for the design of novel therapeutic agents.

Recent studies have highlighted the potential of 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one in several areas of medicinal chemistry. One of the most promising applications is its use as an antimicrobial agent. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antimicrobial properties, 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one has been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral mechanism is thought to involve the interference with viral entry into host cells and the inhibition of viral protein synthesis.

The anti-inflammatory potential of 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one has also been explored. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Cancer research has also benefited from the study of 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which this compound exerts its anticancer effects is not yet fully understood but may involve the modulation of signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one have been studied to assess its suitability for clinical development. Results indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug formulation and dosing regimens.

Toxicity studies have shown that 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), further preclinical and clinical evaluations are necessary to fully characterize its safety profile. These studies will help to identify any potential adverse effects and guide the development of safe and effective dosing strategies.

The synthesis of 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving chlorination, hydroxylation, and cyclization steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, 5,7-Dichloro-3-hydroxyquinolin-2(1H)-one (CAS No. 176170-12-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers it with desirable pharmacological properties that make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, potentially leading to new treatments for various diseases.